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Compound of Interest

N2-Isobutyryl-2'-O-
Compound Name: _
methylguanosine

cat. No.: B8657082

Technical Support Center: N2-Isobutyryl-2'-O-
methylguanosine

This technical support center provides researchers, scientists, and drug development
professionals with a comprehensive guide to handling and dissolving N2-Isobutyryl-2'-O-
methylguanosine.

Frequently Asked Questions (FAQs)

Q1: What is N2-Isobutyryl-2'-O-methylguanosine?

N2-Isobutyryl-2'-O-methylguanosine is a modified purine nucleoside analog.[1][2] It is
characterized by an isobutyryl protecting group at the N2 position of the guanine base and a
methyl group at the 2'-O position of the ribose sugar.[3] This modification enhances the
molecule's resistance to enzymatic degradation.[3] It is widely used in biochemical research,
particularly in studies related to RNA biology and as a building block for the synthesis of
modified RNA molecules.[2][3]

Q2: What are the main applications of this compound?

This compound plays a crucial role in the study of RNA modifications and their impact on gene
expression and cellular processes.[2] It is used as a substrate for enzymes involved in RNA
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modification pathways and as a reference compound for identifying and quantifying modified
nucleosides in RNA samples.[2] As a purine nucleoside analog, it has shown broad antitumor
activity by inhibiting DNA synthesis and inducing apoptosis.[1] It also has potential antiviral
properties and can be used as an activator for DNA synthesis.[4]

Q3: What are the physical and chemical properties of N2-Isobutyryl-2'-O-methylguanosine?

The compound is a white to off-white solid.[1][5] Key chemical properties are summarized in
the table below.

Property Value Source
Molecular Formula C15H21N506 [1][2][6]
Molecular Weight 367.36 g/mol [11[5]16]
CAS Number 63264-29-9 [1][21[6]

Q4: How should N2-Isobutyryl-2'-O-methylguanosine be stored?

Proper storage is crucial to maintain the compound's stability. Recommended storage
conditions are as follows:

Condition Duration
Powder at -20°C 3 years
Powder at 4°C 2 years
In solvent at -80°C 6 months
In solvent at -20°C 1 month

Source:[1][5]

Troubleshooting Guide

Q5: I am having trouble dissolving the compound. What should | do?
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If you observe precipitation or phase separation during preparation, you can try heating the
solution gently and/or using sonication to aid dissolution.[1] It is also crucial to use a newly
opened, hygroscopic DMSO for the best solubility, as moisture can significantly impact the
outcome.[1]

Q6: The compound precipitated out of my stock solution after storage. What happened?

Precipitation after storage can occur, especially at lower temperatures. Before use, it is
recommended to warm the solution to room temperature and vortex to ensure it is fully
dissolved. Always check for visible precipitate before making dilutions. For long-term storage,
aliquoting the stock solution can prevent repeated freeze-thaw cycles that may affect stability.

Q7: I am unsure which solvent to use for my experiment. What are the options?

The choice of solvent will depend on your specific experimental requirements. N2-Isobutyryl-
2'-O-methylguanosine is soluble in DMSO.[1] For in vitro and in vivo studies, various solvent
systems can be used. Refer to the detailed experimental protocols below for specific solvent
mixtures.

Experimental Protocols
Detailed Methodologies for Solution Preparation

Below are protocols for preparing solutions of N2-Isobutyryl-2'-O-methylguanosine for
different applications.

Protocol 1: In Vitro Stock Solution (High Concentration)
e Solvent: Use newly opened, anhydrous DMSO.

e Procedure: To prepare a 100 mg/mL stock solution, add 1 mL of DMSO to 100 mg of N2-
Isobutyryl-2'-O-methylguanosine.

» Dissolution: Use ultrasonic agitation to facilitate dissolution.[1]

o Storage: Store the stock solution at -80°C for up to 6 months or at -20°C for up to 1 month.[1]
[5]
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Table of Stock Solution Preparation:

Desired Mass of Compound Mass of Compound Mass of Compound
Concentration for 1 mL for 5 mL for 10 mL

1mM 0.367 mg 1.837 mg 3.674 mg

5 mM 1.837 mg 9.184 mg 18.368 mg

10 mM 3.674 mg 18.368 mg 36.736 mg

Calculations are based on a molecular weight of 367.36 g/mol .
Protocol 2: Vehicle for In Vivo Administration (Multi-solvent system)
e Solvents: DMSO, PEG300, Tween-80, Saline.

e Procedure:

[¢]

Prepare a stock solution in DMSO (e.g., 25 mg/mL).

[¢]

For a 1 mL final working solution, take 100 pL of the DMSO stock solution.

o

Add 400 pL of PEG300 and mix thoroughly.

o

Add 50 pL of Tween-80 and mix again.

[¢]

Add 450 pL of Saline to reach the final volume of 1 mL.
e Resulting Solubility: > 2.5 mg/mL (6.81 mM).[1]

Protocol 3: Alternative In Vivo Vehicle with SBE-3-CD

e Solvents: DMSO, 20% SBE-3-CD in Saline.

» Procedure:

o Prepare a stock solution in DMSO.
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o Add 10% DMSO stock solution to 90% (20% SBE-B-CD in Saline).

e Resulting Solubility: = 2.5 mg/mL (6.81 mM).[1]

Protocol 4: Alternative In Vivo Vehicle with Corn Qil

e Solvents: DMSO, Corn Qil.

e Procedure:

o Prepare a stock solution in DMSO.

o Add 10% DMSO stock solution to 90% Corn Oil.

e Resulting Solubility: > 2.5 mg/mL (6.81 mM).[1]

Quantitative Solubility Data Summary

Solvent System Solubility

DMSO 100 mg/mL (272.21 mM)

10% DMSO, 40% PEG300, 5% Tween-80, 45%
> 2.5 mg/mL (6.81 mM)

Saline
10% DMSO, 90% (20% SBE-B-CD in Saline) > 2.5 mg/mL (6.81 mM)
10% DMSO, 90% Corn OiIl > 2.5 mg/mL (6.81 mM)
Source:[1]
Visualizations
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Caption: Workflow for handling and dissolving N2-Isobutyryl-2'-O-methylguanosine.
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Caption: General mechanism of action for purine nucleoside analogs like N2-Isobutyryl-2'-O-
methylguanosine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Best practices for handling and dissolving N2-
Isobutyryl-2'-O-methylguanosine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8657082#best-practices-for-handling-and-dissolving-
n2-isobutyryl-2-o-methylguanosine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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